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Compound of Interest

Compound Name: 5-Bromothiazole-2-carboxylic acid
CAS No.: 957346-62-2
Cat. No.: B1439367
Get Quote
. J

Executive Summary & Compound Identity

5-Bromothiazole-2-carboxylic acid is a critical heteroaromatic scaffold used in the synthesis
of bioactive molecules, particularly in fragment-based drug discovery (FBDD) targeting
enzymes like PTPN2 and various kinases.

Critical Isomer Warning: Researchers must distinguish this compound from its regioisomer, 2-
bromothiazole-5-carboxylic acid (CAS 54045-76-0), which is more commercially prevalent. The
spectroscopic data presented here specifically refers to the 5-bromo-2-carboxy isomer (CAS
957346-62-2).[1]
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Structure Br at C5, COOH at C2 Brat C2, COOH at C5

) ] H4 (Adjacent to Nitrogen &
Key Proton H4 (Adjacent to Nitrogen)
COOH)
o Specialized Synthesis o

Availability Common Building Block

Required

Chemical Structure & Numbering

The thiazole ring is numbered starting from Sulfur (1).

Position 2: Carboxylic Acid (-COOH)[2][3]

Position 3: Nitrogen[4][5][6]

Position 4: Proton (H)

Position 5: Bromine (-Bn)[2][3][5][7][8][9][10][11][12]

Synthesis & Preparation Context

Understanding the synthesis is vital for interpreting impurity profiles in spectroscopic data. This
compound is typically synthesized via lithiation, which dictates the regiochemistry.

Field-Proven Synthesis Protocol

Reaction: Lithiation of thiazole-2-carboxylic acid followed by electrophilic bromination.
o Starting Material: Thiazole-2-carboxylic acid.[1][3][7][10][12][13]

e Reagents: Lithium Diisopropylamide (LDA), Carbon Tetrabromide (

).[11]
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e Conditions: THF, -78 °C.

Mechanism: The C5 proton of thiazole-2-carboxylic acid is the most acidic remaining proton.
Treatment with LDA generates the C5-lithio species, which attacks the bromine source (

Thiazole-2-carboxylic acid Lithiation Deprotonation at C5 »| C5.Lithio Intermediate Bromination Electrophilic Subst. »| 5-Bromothiazole-2-carboxylic acid

(CAS 14190-59-1) (LDA, THF, -78°C) (CBra) (CAS 957346-62-2)

\ 4

\
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Figure 1: Synthetic pathway ensuring regioselective bromination at the C5 position.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides the primary confirmation of the halogenation state.

Key Diagnostic Features[7]

¢ Molecular lon: The molecular weight is approx.[1][12] 208.03 Da.[12]

« |sotopic Pattern: The presence of a single bromine atom creates a signature 1:1 doublet ratio
for the molecular ion (

and
) due to natural abundance of
(50.7%) and

(49.3%).
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lon Mode m/z Observed Assignment Notes

Characteristic 1:1
ESI (+) 207.9/209.9 intensity ratio (Br

isotope pattern).

Deprotonation of
ESI (-) 205.9/207.9 _ _
carboxylic acid.

Fragmentation Pathway (ESI):
o Decarboxylation: Loss of

(44 Da) is a common primary fragmentation, leading to the 5-bromothiazole cation (
).

o Debromination: Subsequent loss of Br is possible but less common in soft ionization unless
high collision energy is applied.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for structural elucidation. The lack of symmetry and specific chemical
shifts distinguish it from the 2-bromo-5-carboxy isomer.

NMR (Proton)

Solvent: DMSO-

(Recommended for solubility of carboxylic acids).[9]
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Signal (
Multiplicity Integration
ppm)

Assignment

Structural
Logic

13.5-14.0 Broad Singlet 1H

-COOH

Acidic proton;
shift varies with
concentration/wa

ter content.

8.20 - 8.50 Singlet 1H

H4 (Ar-H)

The sole
aromatic proton.
Deshielded by
the adjacent
Nitrogen (N3)
and the electron-
withdrawing 2-
COOH group.

Differentiation from Isomer:

¢ 5-Bromo-2-carboxy (Target): H4 is adjacent to N and C-Br. Shift

ppm.[7]

e 2-Bromo-5-carboxy (Isomer): H4 is adjacent to N and C-COOH. Shift is typically slightly

upfield or similar, but coupling patterns in derivatives differ. The key is the absence of

coupling (singlet) and the specific shift environment.

NMR (Carbon)

Solvent: DMSO-

[6]18]
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Signal ( ) Electronic
Type Assignment Envi -
nvironmen

ppm)

160.0 - 165.0 C=0 (Acid) Carbonyl carbon.
Quaternary carbon
attached to N, S, and

155.0 - 160.0 Cc2 )

COOH. Highly
deshielded.
Aromatic CH adjacent

140.0 - 145.0 C4 _
to Nitrogen.
Attached to Br.
Shielded relative to

110.0-115.0 C5 other carbons due to

the "Heavy Atom

Effect" of Bromine.

Infrared (IR) Spectroscopy

IR is used primarily for fingerprinting and confirming the carboxylic acid functionality.
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Wavenumber (

Vibration Mode Functional Group Description
)
Very broad, often
3300 - 2500 O-H Stretch Carboxylic Acid centering ~3000

Strong, sharp peak
1680 - 1720 C=0 Stretch Carbonyl characteristic of

conjugated acids.

Aromatic ring skeletal

1500 - 1550 C=N/ C=C Stretch Thiazole Ring o
vibrations.
Fingerprint region
600 - 700 C-Br Stretch Alkyl/Aryl Halide confirmation of

bromination.

Quality Control & Purity Assessment

When sourcing or synthesizing this compound, the following QC workflow is recommended to
ensure integrity.
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l
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Figure 2: Quality control decision tree for validating 5-Bromothiazole-2-carboxylic acid.

Common Impurities

» Thiazole-2-carboxylic acid: Starting material. Detected by the presence of two aromatic
doublets (H4/H5) in NMR.
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» Regioisomer (2-bromo-5-carboxy): Rare in direct synthesis but possible if starting material
was contaminated. Detected by slight shift differences in H4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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